molecular formula C21H30O3 B1246336 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone

17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone

Cat. No. B1246336
M. Wt: 330.5 g/mol
InChI Key: JSXFOYUNEYPEME-PEPVMSLBSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone is a steroid lactone.

Scientific Research Applications

Aldosterone Antagonism

17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone has been investigated for its potential as an aldosterone antagonist. Research by Weier and Hofmann (1975) synthesized a variety of esters of this compound, observing good oral and subcutaneous activity, indicating a promising role in antagonizing aldosterone's effects in the body (Weier & Hofmann, 1975).

Anesthetic Effects Inhibition

Taché, Taché, and Selye (1975) explored the role of catatoxic steroids, including derivatives of 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, in inhibiting the effects of steroid anesthetics in rats. This suggests potential applications in modulating anesthesia or sedation (Taché, Taché, & Selye, 1975).

Estrogenic Properties

The estrogenic properties of lactones derived from the oxidation of 17alpha-[3-furyl]estradiol derivatives, which include similar structures to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, have been studied by Lefebvre and Revesz (1975). This research highlights the potential estrogenic activity of these compounds, suggesting possible applications in hormone-related therapies (Lefebvre & Revesz, 1975).

Diagnostic Marker for 21-Hydroxylase Deficiency

Christakoudi, Cowan, and Taylor (2010) identified a new early marker for 21-hydroxylase deficiency, closely related to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone. This discovery is crucial for the early diagnosis of this congenital condition (Christakoudi, Cowan, & Taylor, 2010).

Glucocorticoid Properties

Procopiou et al. (2001) synthesized a series of 17beta-glucocorticoid butyrolactones, structurally related to 17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone, and explored their structure-activity relationships. This research indicates the potential of these compounds as glucocorticoid agonists (Procopiou et al., 2001).

properties

Product Name

17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone

Molecular Formula

C21H30O3

Molecular Weight

330.5 g/mol

IUPAC Name

(5R,8R,9R,10S,13S,14S,17R)-13-methylspiro[1,2,4,5,6,7,8,9,10,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione

InChI

InChI=1S/C21H30O3/c1-20-9-6-16-15-5-3-14(22)12-13(15)2-4-17(16)18(20)7-10-21(20)11-8-19(23)24-21/h13,15-18H,2-12H2,1H3/t13-,15+,16-,17-,18+,20+,21-/m1/s1

InChI Key

JSXFOYUNEYPEME-PEPVMSLBSA-N

Isomeric SMILES

C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@]24CCC(=O)O4)CC[C@H]5[C@@H]3CCC(=O)C5

SMILES

CC12CCC3C(C1CCC24CCC(=O)O4)CCC5C3CCC(=O)C5

Canonical SMILES

CC12CCC3C(C1CCC24CCC(=O)O4)CCC5C3CCC(=O)C5

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Reactant of Route 2
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Reactant of Route 3
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Reactant of Route 4
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Reactant of Route 5
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone
Reactant of Route 6
17-Hydroxy-3-oxo-19-nor-5beta,17alpha-pregnane-21-carboxylic acid, gamma-lactone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.